2-[4-(1H-benzimidazol-2-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1H-benzimidazol-2-ylmethyl)-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H25FN4O/c22-18-6-2-1-5-16(18)13-26-11-10-25(14-17(26)9-12-27)15-21-23-19-7-3-4-8-20(19)24-21/h1-8,17,27H,9-15H2,(H,23,24)
• InChI Key: YXRJTDNIPWTHAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=NC3=CC=CC=C3N2)CCO)CC4=CC=CC=C4F
• Molecular Formula: C21H25FN4O
• Molecular Weight: 368.4 g/mol

Description

2-[4-(1H-benzimidazol-2-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BZPFE and is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BZPFE is not fully understood, but it is believed to act as a modulator of neurotransmitter activity in the brain. BZPFE has been shown to enhance the release of dopamine and serotonin, two neurotransmitters that are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
BZPFE has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to enhance the release of dopamine and serotonin, which can lead to increased feelings of pleasure and motivation. BZPFE has also been shown to increase the activity of certain enzymes, such as monoamine oxidase, which can lead to the breakdown of neurotransmitters.

Advantages and Limitations for Lab Experiments

BZPFE has several advantages for use in lab experiments. This compound is easy to synthesize and is readily available, making it a cost-effective tool for scientific research. BZPFE also has a wide range of biochemical and physiological effects, making it a useful tool for studying various biological processes.
However, there are also limitations to the use of BZPFE in lab experiments. This compound has not been extensively studied in vivo, and its long-term effects on the body are not fully understood. Additionally, the effects of BZPFE on different cell types and tissues may vary, making it difficult to draw definitive conclusions from experiments.

Future Directions

There are several future directions for research on BZPFE. One area of interest is the development of new drugs that target the same neurotransmitter systems as BZPFE. Another area of interest is the investigation of the long-term effects of BZPFE on the body, particularly on the brain and other organs. Finally, the potential use of BZPFE as a therapeutic agent for the treatment of various neurological and psychiatric disorders is an area of active research.

Synthesis Methods

The synthesis of BZPFE involves the reaction of 1-(2-fluorobenzyl)-4-(hydroxymethyl)piperazine with 1H-benzimidazole-2-carboxaldehyde in the presence of a reducing agent. This reaction results in the formation of BZPFE in high yield and purity.

Scientific Research Applications

BZPFE has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a useful tool for studying various biological processes. BZPFE has been used to study the effects of neurotransmitters, such as dopamine and serotonin, on the brain and has also been used to investigate the mechanisms of action of various drugs.